1-(2-(Isopropylamino)-2-oxoethyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 3,6-dimethyl-1-[2-oxo-2-(propan-2-ylamino)ethyl]pyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H18N4O3/c1-7(2)15-11(19)6-18-13-12(9(4)17-18)10(14(20)21)5-8(3)16-13/h5,7H,6H2,1-4H3,(H,15,19)(H,20,21)
• InChI Key: VFWNANLJFSWVKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NN(C2=N1)CC(=O)NC(C)C)C)C(=O)O
• Molecular Formula: C14H18N4O3
• Molecular Weight: 290.32 g/mol

Description

The compound is a derivative of pyrazolo[3,4-b]pyridine. Pyrazolo[3,4-b]pyridine derivatives are known to exhibit important biological properties. They are GSK3 inhibitors, tubulin inhibitors, phosphoinositide 3-kinase inhibitors, and potassium channel openers. They also show antileishmanial activity against amastigotes, antimicrobial activity, and antiproliferative activity.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrazolo[3,4-b]quinolinones, a related class of compounds, have been synthesized using a multi-component reaction of aldehydes, 1,3-cyclodiones, and 5-amino-1-phenyl-pyrazoles. The reaction was catalyzed by pyridine-2-carboxylic acid.

Chemical Reactions Analysis

The compound, being a derivative of pyrazolo[3,4-b]pyridine, is likely to participate in reactions typical of pyridine derivatives and carboxylic acids. For instance, carboxylic acids can undergo reactions such as esterification and amide formation.

Scientific Research Applications

Heterocyclic Synthesis

• This chemical compound plays a role in the synthesis of various heterocyclic compounds, including azolotriazine, pyrazolo[3,4-d]pyridazine, and azolopyrimidine derivatives. These compounds are synthesized using methods like conventional heat and microwave irradiation, showcasing the versatility of this compound in heterocyclic chemistry (Al-Shiekh et al., 2004).

Inhibitors of Adenosine Receptors

• Some derivatives of this chemical have shown high affinity and selectivity toward the A1 adenosine receptor subtype. This indicates potential applications in the development of selective inhibitors for specific adenosine receptor subtypes (Manetti et al., 2005).

Anticancer Activity

• Certain pyrazolo[3,4-d]pyrimidin-4-one derivatives, synthesized using this chemical, have demonstrated antitumor activity against human breast adenocarcinoma cell lines. This suggests its potential in developing new anticancer agents (Abdellatif et al., 2014).

Interferon Inducing Activities

• Derivatives of this compound have been studied for their interferon-inducing activities, which is important in immune response modulation and could be relevant in antiviral therapy (Crenshaw et al., 1976).

Synthesis of Novel Isoxazolines and Isoxazoles

• It is also used in the synthesis of isoxazolines and isoxazoles, indicating its applicability in creating diverse chemical structures for potential pharmacological applications (Rahmouni et al., 2014).

Synthesis of Polyheterocyclic Ring Systems

• This chemical serves as a precursor in constructing new polyheterocyclic ring systems, which can have various applications in material science and pharmaceuticals (Abdel‐Latif et al., 2019).

Combes-Type Reaction

• It plays a significant role in the Combes-type reaction for generating libraries of fused pyridine-4-carboxylic acids, demonstrating its utility in combinatorial chemistry for drug discovery (Volochnyuk et al., 2010).

Antiviral Activity

• Some derivatives of this compound have shown inhibitory effects against viruses like Herpes simplex, Mayaro virus, and Vesicular stomatitis virus, pointing towards its potential in antiviral drug development (Bernardino et al., 2007).

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications in medicine, given the known activities of related compounds.